4,5-DICHLOROPHTHALIMIDE
4,5-DICHLOROPHTHALIMIDE
Brand Name:
Vulcanchem
CAS No.:
15997-89-4
VCID:
VC0101854
InChI:
InChI=1S/C8H3Cl2NO2/c9-5-1-3-4(2-6(5)10)8(13)11-7(3)12/h1-2H,(H,11,12,13)
SMILES:
C1=C2C(=CC(=C1Cl)Cl)C(=O)NC2=O
Molecular Formula:
C8H3Cl2NO2
Molecular Weight:
216.02 g/mol
4,5-DICHLOROPHTHALIMIDE
CAS No.: 15997-89-4
Main Products
VCID: VC0101854
Molecular Formula: C8H3Cl2NO2
Molecular Weight: 216.02 g/mol
| CAS No. | 15997-89-4 |
|---|---|
| Product Name | 4,5-DICHLOROPHTHALIMIDE |
| Molecular Formula | C8H3Cl2NO2 |
| Molecular Weight | 216.02 g/mol |
| IUPAC Name | 5,6-dichloroisoindole-1,3-dione |
| Standard InChI | InChI=1S/C8H3Cl2NO2/c9-5-1-3-4(2-6(5)10)8(13)11-7(3)12/h1-2H,(H,11,12,13) |
| Standard InChIKey | QJPBDGMPYPSJSF-UHFFFAOYSA-N |
| SMILES | C1=C2C(=CC(=C1Cl)Cl)C(=O)NC2=O |
| Canonical SMILES | C1=C2C(=CC(=C1Cl)Cl)C(=O)NC2=O |
| PubChem Compound | 251543 |
| Last Modified | Nov 11 2021 |
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